Cas no 93781-75-0 (Kaur-16-en-15-one,7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6b,7a,11b,14S,20S)-)

• Product Name: Kaur-16-en-15-one,7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6b,7a,11b,14S,20S)-
• CAS No: 93781-75-0
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 811142
• PubChem ID: 125080
• Update Time: 2025-04-19

Kaur-16-en-15-one,7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6b,7a,11b,14S,20S)- Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6b,7a,11b,14S,20S)-
• chloro(difluoro)phosphane
• macrocalin B
• (2S,3S,5S,8R,9S,11S,14S,15R)-3,13,14-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
• Kaur-16-en-15-one, 7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6beta,7alpha,11beta,14S,20S)-
• 93781-75-0
• AKOS040752909
• ent-Kaur-16-en-15-one, 7,20:14,20-diepoxy-6,7,11-trihydroxy-,(6beta,7alpha,11beta,14S,20S)-

• Inchi： 1S/C20H26O6/c1-8-9-7-10(21)11-18-6-4-5-17(2,3)12(18)14(23)20(24)19(11,13(8)22)15(9)25-16(18)26-20/h9-12,14-16,21,23-24H,1,4-7H2,2-3H3/t9-,10-,11-,12+,14-,15-,16-,18?,19-,20?/m0/s1
• InChI Key： GSRZMSWBSLHHAD-PYMBGWLLSA-N
• SMILES： O1[C@H]2C34CCCC(C)(C)[C@H]3[C@@H](C1([C@]13C(C(=C)[C@H](C[C@@H]([C@@H]41)O)[C@@H]3O2)=O)O)O

Computed Properties

• Exact Mass: 362.17293854g/mol
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids